2-(2,4-dichlorophenyl)-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4E)-2-(2,4-dichlorophenyl)-4-[(3-nitrophenyl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C16H8Cl2N2O4/c17-10-4-5-12(13(18)8-10)15-19-14(16(21)24-15)7-9-2-1-3-11(6-9)20(22)23/h1-8H/b14-7+
• InChI Key: OCNBBQYYLXSRSZ-VGOFMYFVSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C=C2C(=O)OC(=N2)C3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])/C=C/2\C(=O)OC(=N2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H8Cl2N2O4
• Molecular Weight: 363.1 g/mol

Description

2-(2,4-dichlorophenyl)-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one, also known as DNBSO, is a chemical compound that has been extensively used in scientific research. It is a derivative of oxazolone, which is a heterocyclic compound that contains both oxygen and nitrogen atoms in its ring structure. DNBSO has been synthesized through various methods and has been used in different scientific fields, including pharmacology, biochemistry, and immunology.

Mechanism of Action

2-(2,4-dichlorophenyl)-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one induces ACD by covalently binding to proteins in the skin, leading to the formation of hapten-protein complexes. These complexes are recognized by the immune system as foreign, leading to the activation of T cells and the production of pro-inflammatory cytokines. This results in the recruitment of immune cells to the site of contact, leading to the development of ACD.
Biochemical and Physiological Effects:
This compound has been shown to induce a variety of biochemical and physiological effects in animal models. These include the production of pro-inflammatory cytokines, the activation of immune cells, and the recruitment of inflammatory cells to the site of contact. This compound has also been shown to induce oxidative stress and to alter the expression of genes involved in inflammation and immune responses.

Advantages and Limitations for Lab Experiments

2-(2,4-dichlorophenyl)-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one has several advantages as a research tool, including its ability to induce ACD in animal models and its well-characterized mechanism of action. However, there are also some limitations to its use, including the fact that it is a potent sensitizer and can be toxic at high concentrations. Additionally, the use of this compound in animal models may not fully replicate the complexity of ACD in humans.

Future Directions

There are several future directions for research involving 2-(2,4-dichlorophenyl)-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one. One potential area of research is the development of more specific and less toxic sensitizers for the induction of ACD. Another area of research is the identification of novel targets for the treatment of ACD, based on the mechanisms underlying this compound-induced ACD. Finally, the use of this compound in combination with other sensitizers or allergens may provide a more comprehensive understanding of the pathophysiology of ACD.

Scientific Research Applications

2-(2,4-dichlorophenyl)-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one has been extensively used in scientific research for its ability to induce allergic contact dermatitis (ACD) in animal models. ACD is a type of delayed hypersensitivity reaction that occurs when an individual comes into contact with an allergen. This compound has been used to study the mechanisms underlying ACD and to test the efficacy of potential treatments for this condition.